Cas no 1795458-09-1 (N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide)

• Product Name: N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide
• CAS No: 1795458-09-1
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5369463
• Update Time: 2025-10-17

N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide

• Inchi： 1S/C14H19N3O/c18-14(11-4-3-5-11)16-12-7-9-17(10-12)13-6-1-2-8-15-13/h1-2,6,8,11-12H,3-5,7,9-10H2,(H,16,18)
• InChI Key： PTMNDADUDSZZLQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCN(C3=NC=CC=C3)C2)=O)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide

N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide: A Comprehensive Overview

N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide (CAS No. 1795458-09-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound, also known as CPP for simplicity, belongs to the class of pyrrolidine derivatives and has shown promising results in various preclinical studies.

The molecular structure of N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide consists of a cyclobutane carboxamide moiety linked to a pyrrolidine ring, which is further substituted with a pyridine group. This intricate arrangement confers the compound with distinct physicochemical properties, making it an attractive candidate for drug development. The presence of the pyridine ring imparts significant hydrophobicity, while the amide group enhances its solubility and stability.

Recent studies have highlighted the potential of N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide in modulating various biological pathways. One of the key areas of interest is its role as a modulator of ion channels, particularly in the central nervous system (CNS). Research has shown that this compound can selectively bind to specific ion channels, thereby modulating their activity and potentially influencing neuronal function. This property makes it a promising candidate for the treatment of neurological disorders such as epilepsy and neuropathic pain.

In addition to its effects on ion channels, N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide could be developed as a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for long-term use in chronic conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-(1-pyridin-2-ylpyrrolidin-3-yl)cyclobutanecarboxamide (CAS No. 1795458-09-1) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology, inflammation, and pain management. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes in various medical conditions.